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Compound of Interest

Compound Name: Tetrapropyl orthosilicate

Cat. No.: B1662032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties

and associated hazards of tetrapropyl orthosilicate. The information is intended for

professionals in research, science, and drug development to ensure safe handling and

informed use of this compound. All quantitative data is summarized in structured tables for

ease of reference, and a logical diagram of its hazards is provided. While specific experimental

protocols for tetrapropyl orthosilicate are not publicly available, this guide details the

standard methodologies used for hazard assessment as outlined by the Organisation for

Economic Co-operation and Development (OECD).

Chemical and Physical Properties
Tetrapropyl orthosilicate, also known as tetrapropoxysilane, is a colorless liquid.[1][2] It is an

organosilicate and a member of the alkoxysilane family. Below is a summary of its key chemical

and physical properties.
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Property Value Source(s)

Molecular Formula C₁₂H₂₈O₄Si [1][3]

Molecular Weight 264.43 g/mol [1][3][4]

CAS Number 682-01-9 [1][4]

EC Number 211-659-0 [1][4]

Appearance Colorless liquid [1][2]

Boiling Point 94 °C at 7 hPa (5 mmHg) [1][4][5][6]

223-225 °C at 760 mmHg [7]

Density 0.916 g/mL at 25 °C [4][5][6]

Refractive Index n20/D 1.4 [4][5][6]

Flash Point 95 °C (203 °F) - closed cup [4][6]

Vapor Density >1 (vs air) [4][5][6]

Melting Point Not available [2]

Solubility in Water Not available [2]

Hazard Identification and Classification
Tetrapropyl orthosilicate is classified as a hazardous substance.[1][4] The primary hazards

are skin irritation, serious eye irritation, and respiratory irritation.[1][3][4] It is also a combustible

liquid.[4][5][6]
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Hazard
Classification
(GHS)

Code Description Source(s)

Skin Irritation H315 Causes skin irritation [1][3][4]

Serious Eye Irritation H319
Causes serious eye

irritation
[1][3][4]

Specific target organ

toxicity — Single

exposure (Respiratory

system)

H335
May cause respiratory

irritation
[1][4]

Signal Word: Warning[2][4][5][6]

Precautionary Statements:

A comprehensive list of precautionary statements is provided by the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). Key recommendations include:

Prevention: Avoid breathing vapors, wash skin thoroughly after handling, use only in well-

ventilated areas, and wear protective gloves, eye protection, and face protection.[1]

Response: If on skin, wash with plenty of soap and water. If inhaled, remove person to fresh

air and keep comfortable for breathing. If in eyes, rinse cautiously with water for several

minutes. Seek medical attention if irritation persists.[1]

Storage: Store in a well-ventilated place. Keep container tightly closed.[1]

Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Logical Hazard Relationship Diagram
The following diagram illustrates the primary hazards associated with tetrapropyl
orthosilicate, the routes of exposure, and the target organs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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